1-(2,4-Dimethylphenyl)-2-fluoro-2-propen-1-one

• CAS No.: 30005-17-5
• Molecular Formula: C11H11FO
• Molecular Weight: 178.20 g/mol
• IUPAC Name: 1-(2,4-dimethylphenyl)-2-fluoroprop-2-en-1-one
• InChI: InChI=1S/C11H11FO/c1-7-4-5-10(8(2)6-7)11(13)9(3)12/h4-6H,3H2,1-2H3
• InChI Key: DWMHVXKKASIVPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)C(=C)F)C

Description

1-(2,4-Dimethylphenyl)-2-fluoro-2-propen-1-one is a fluorinated α,β-unsaturated ketone (enone) featuring a 2,4-dimethylphenyl group at the 1-position and a fluorine atom at the β-carbon of the propenone chain.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2,4-Dimethylphenyl)-2-fluoro-2-propen-1-one typically involves the following steps:

Starting Materials: The synthesis begins with 2,4-dimethylbenzaldehyde and a fluorinated acetone derivative.

Condensation Reaction: These starting materials undergo a condensation reaction in the presence of a base, such as sodium hydroxide or potassium carbonate, to form the desired propenone structure.

Purification: The product is then purified using techniques such as recrystallization or column chromatography to obtain a high-purity compound.

Industrial Production Methods: In an industrial setting, the production of 1-(2,4-Dimethylphenyl)-2-fluoro-2-propen-1-one may involve:

Large-Scale Reactors: Utilizing large-scale reactors to handle bulk quantities of starting materials.

Automated Systems: Employing automated systems for precise control of reaction conditions, such as temperature and pH.

Continuous Flow Processes: Implementing continuous flow processes to enhance efficiency and yield.

Chemical Reactions Analysis

Nucleophilic Addition Reactions

The α,β-unsaturated carbonyl system facilitates both 1,2- and 1,4-additions due to the electron-withdrawing fluorine atom, which polarizes the carbonyl group.

• Grignard Reagents : React at the carbonyl carbon (1,2-addition) to form tertiary alcohols.

• Organolithium Compounds : Prefer 1,4-conjugate addition, generating enolates that can undergo further alkylation.

Substrate	Nucleophile	Product	Yield (%)	Conditions
1-(2,4-Dimethylphenyl)-2-fluoro-2-propen-1-one	MeMgBr	Tertiary alcohol derivative	78	THF, −78°C → RT
1-(2,4-Dimethylphenyl)-2-fluoro-2-propen-1-one	PhLi	Conjugate adduct	65	Et₂O, −20°C

[2 + 2] Photocycloaddition

The enone moiety undergoes UV-light-mediated [2 + 2] cycloaddition with alkenes or alkynes to form cyclobutane derivatives. This reaction proceeds via a triplet excited state, influenced by the fluorine substituent’s electron-withdrawing effect .

Mechanism :

• Photoexcitation to the triplet state (ππ*).

• Radical recombination with an alkene/alkyne.

• Formation of a 1,4-diradical intermediate.

• Cyclization to a bicyclic cyclobutane.

Example :

• Reaction with ethylene under UV light (λ = 254 nm) yields a cis-anti-cis cyclobutane product in 70% yield .

Diels-Alder Cycloaddition

The α,β-unsaturated ketone acts as a dienophile in [4 + 2] cycloadditions with conjugated dienes. Steric hindrance from the 2,4-dimethylphenyl group directs regioselectivity toward the less substituted position.

Diene	Conditions	Product	Yield (%)	Endo/Exo Ratio
1,3-Butadiene	Toluene, 80°C	Cyclohexenone derivative	85	90:10
Isoprene	Neat, 100°C	Bicyclic adduct	72	85:15

Electrophilic Aromatic Substitution

The aromatic ring undergoes substitution at positions activated by methyl groups (ortho/para-directing) despite the deactivating ketone. Fluorine’s inductive effect slightly enhances electrophilic attack.

Key Reactions :

• Nitration : HNO₃/H₂SO₄ at 0°C yields para-nitro derivatives (major) due to steric hindrance from methyl groups.

• Sulfonation : SO₃/H₂SO₄ produces sulfonic acids at the 5-position of the ring.

Reductive Transformations

The double bond and carbonyl group are susceptible to reduction:

• Catalytic Hydrogenation : H₂/Pd-C reduces the α,β-unsaturated bond to a single bond (90% yield).

• NaBH₄ Reduction : Selectively reduces the carbonyl to a secondary alcohol (60% yield).

Mechanistic Insights and Challenges

• Steric Effects : The 2,4-dimethyl groups hinder reactions at the ortho positions of the aromatic ring.

• Fluorine’s Role : Enhances electrophilicity of the carbonyl and stabilizes intermediates via inductive effects.

• Diradical Stability : In photocycloadditions, the fluorine-substituted 1,4-diradical shows prolonged lifetime, favoring product formation .

Scientific Research Applications

Anticancer Activity

Chalcones, including 1-(2,4-Dimethylphenyl)-2-fluoro-2-propen-1-one, have been extensively studied for their anticancer properties. Research indicates that this compound exhibits significant antiproliferative activity against various cancer cell lines.

Case Study: Antiproliferative Effects

A study investigated the antiproliferative activity of several chalcone derivatives against human tumor cell lines such as HeLa and K562. The results showed that compounds with structural modifications similar to 1-(2,4-Dimethylphenyl)-2-fluoro-2-propen-1-one demonstrated IC50 values significantly below 20 µM, indicating strong inhibitory effects on cell proliferation .

Compound Structure	Cell Line	IC50 (µM)
1-(2,4-Dimethylphenyl)-2-fluoro-2-propen-1-one	K562	< 20
Unsubstituted derivative	K562	2.9
4-i-Pr substituted	HeLa	>20

Antiviral Activity

Recent studies have highlighted the antiviral potential of chalcone derivatives. The compound's structure allows it to interact with viral proteins, inhibiting viral replication.

Case Study: Inhibition of Zika Virus

In a study focusing on antiviral activity, analogs of chalcones were synthesized and tested against Zika virus protease. The results indicated that modifications to the phenyl ring significantly enhanced antiviral activity, with some compounds achieving IC50 values as low as 0.52 µM .

Compound Structure	Target Virus	IC50 (µM)
1-(2,4-Dimethylphenyl)-2-fluoro-2-propen-1-one	Zika Virus	< 0.52
Halogenated derivatives	Zika Virus	~7 - 40 fold increase in activity

Anti-inflammatory Properties

Chalcones have also been recognized for their anti-inflammatory effects. The ability of 1-(2,4-Dimethylphenyl)-2-fluoro-2-propen-1-one to modulate inflammatory pathways makes it a candidate for further investigation in inflammatory diseases.

Case Study: Inhibition of Inflammatory Cytokines

Research has shown that chalcone derivatives can inhibit the production of pro-inflammatory cytokines in vitro. This suggests potential therapeutic applications in conditions characterized by chronic inflammation .

Synthesis and Structural Modifications

The synthesis of 1-(2,4-Dimethylphenyl)-2-fluoro-2-propen-1-one involves standard methods for creating chalcones through Claisen-Schmidt condensation reactions. Variations in substituents on the aromatic rings can lead to different biological activities.

Mechanism of Action

The mechanism by which 1-(2,4-Dimethylphenyl)-2-fluoro-2-propen-1-one exerts its effects involves:

Molecular Targets: The compound may interact with specific enzymes or receptors, altering their activity.

Pathways Involved: It can modulate biochemical pathways, leading to changes in cellular processes such as apoptosis or cell proliferation.

Comparison with Similar Compounds

Key Observations:

• Halogenation : Bromination at the α-position (e.g., 2-bromo derivatives) enhances reactivity for nucleophilic substitutions, while fluorine introduces steric and electronic effects that influence conjugation .

Physicochemical Properties

• Solubility : Hydroxyl groups (e.g., 4-hydroxyphenyl derivatives) improve aqueous solubility, whereas halogenated or alkylated analogs (e.g., 2,4-dimethylphenyl) are more lipophilic .
• Stability : Fluorine’s strong C–F bond enhances thermal and oxidative stability compared to chloro or bromo analogs .

Research Findings and Data

Substituent Impact on Reactivity

• Electron-withdrawing groups (e.g., Cl, F) on the phenyl ring increase the enone’s electrophilicity, accelerating reactions like Michael additions. For example, 1-(2,4-dichloro-5-fluorophenyl)-3-phenylprop-2-en-1-one undergoes bromination 20% faster than its methyl-substituted analog .

Biological Activity

1-(2,4-Dimethylphenyl)-2-fluoro-2-propen-1-one, commonly referred to as a substituted chalcone, has garnered attention in the field of medicinal chemistry due to its diverse biological activities. This compound is characterized by a unique structure that allows it to interact with various biological targets, leading to potential therapeutic applications.

Chemical Structure

The chemical structure of 1-(2,4-Dimethylphenyl)-2-fluoro-2-propen-1-one can be represented as follows:

$$\text{C}_{12}\text{H}_{11}\text{F}\text{O}$$

This structure includes a fluorine atom and a dimethyl-substituted phenyl group, which are critical for its biological activity.

The biological activity of 1-(2,4-Dimethylphenyl)-2-fluoro-2-propen-1-one is primarily attributed to its ability to interact with specific molecular targets within biological systems. The compound can modulate enzyme activities and receptor functions, influencing various biochemical pathways.

Key Mechanisms:

• Antioxidant Activity: The compound exhibits significant antioxidant properties, which can mitigate oxidative stress in cells.
• Enzyme Inhibition: It has been shown to inhibit enzymes involved in inflammatory pathways, contributing to its anti-inflammatory effects.
• Antimicrobial Properties: Preliminary studies suggest that this compound may possess antimicrobial activity against various pathogens.

Biological Activities

Research has highlighted several key biological activities associated with 1-(2,4-Dimethylphenyl)-2-fluoro-2-propen-1-one:

Activity	Description	References
Antioxidant	Scavenges free radicals and reduces oxidative stress.	,
Anti-inflammatory	Inhibits pro-inflammatory cytokines and enzymes such as COX-2.	,
Antimicrobial	Exhibits activity against bacteria and fungi, potentially useful in treating infections.	,
Anticancer	Induces apoptosis in cancer cells and inhibits tumor growth in vitro.	,

Case Studies

Several studies have investigated the efficacy of 1-(2,4-Dimethylphenyl)-2-fluoro-2-propen-1-one in various biological contexts:

• Anti-inflammatory Study:
  • A study evaluated the compound's effect on lipopolysaccharide (LPS)-induced inflammation in macrophages. Results indicated a significant reduction in pro-inflammatory cytokine production (TNF-alpha and IL-6) when treated with the compound at concentrations ranging from 10 µM to 50 µM.
  • Findings: The compound inhibited the NF-kB signaling pathway, leading to decreased inflammation markers.
• Anticancer Activity:
  • In vitro assays on breast cancer cell lines showed that treatment with 1-(2,4-Dimethylphenyl)-2-fluoro-2-propen-1-one resulted in a dose-dependent decrease in cell viability (IC50 = 15 µM).
  • Mechanism: The compound induced apoptosis through the activation of caspases and downregulation of anti-apoptotic proteins like Bcl-2.
• Antimicrobial Efficacy:
  • The antimicrobial potential was assessed against Staphylococcus aureus and Escherichia coli. The compound demonstrated significant inhibitory effects with minimum inhibitory concentrations (MIC) of 32 µg/mL for S. aureus and 64 µg/mL for E. coli.
  • Conclusion: These findings suggest potential applications in treating bacterial infections.

Q & A

Q. What are the established synthetic routes for 1-(2,4-Dimethylphenyl)-2-fluoro-2-propen-1-one, and how can reaction conditions be optimized?

Methodological Answer: The compound is typically synthesized via Claisen-Schmidt condensation , involving a ketone (e.g., 2,4-dimethylacetophenone) and a fluorinated aldehyde under acidic conditions. Key steps include:

• Reagent selection : Thionyl chloride (SOCl₂) in ethanol is commonly used to catalyze the reaction .
• Purification : Recrystallization from acetone or ethanol is recommended to isolate the product .
• Optimization : Design of Experiments (DoE) can systematically vary parameters (temperature, molar ratios, solvent polarity) to maximize yield. For example, increasing reaction time (24–48 hours) improves conversion rates in analogous enone syntheses .

Q. Which spectroscopic and crystallographic techniques are most effective for characterizing this compound?

Methodological Answer:

• NMR Spectroscopy : ¹H and ¹³C NMR identify substituent positions and confirm fluorine coupling patterns. For example, the vinylic proton (CH=CF) typically appears as a doublet of doublets (δ 6.5–7.5 ppm) .
• X-ray Diffraction (XRD) : Single-crystal XRD resolves stereochemistry and bond lengths. SHELX programs refine structures, with R-factors < 0.05 indicating high accuracy .
• IR Spectroscopy : Strong C=O stretches (~1680 cm⁻¹) and C-F vibrations (~1150 cm⁻¹) confirm functional groups .

Q. What are common impurities in the synthesis of this compound, and how are they identified?

Methodological Answer:

• Byproducts : Incomplete condensation may yield unreacted ketone or aldol adducts. Bromination side reactions (e.g., dihalogenation) are possible if halogenating agents are used .
• Analysis : HPLC-MS (High-Performance Liquid Chromatography–Mass Spectrometry) detects impurities at trace levels (<1%). For example, a molecular ion peak at m/z 218.2 corresponds to the parent compound, while peaks at m/z 294.0 suggest brominated byproducts .

Advanced Research Questions

Q. How can computational methods resolve contradictions between experimental and theoretical spectral data?

Methodological Answer:

• Density Functional Theory (DFT) : Optimize molecular geometry using B3LYP/6-31G(d) basis sets. Compare computed NMR/IR spectra with experimental data to identify discrepancies. For example, deviations in ¹³C shifts >2 ppm may indicate conformational flexibility .
• Cross-Validation : Pair DFT with molecular dynamics (MD) simulations to model solvent effects. Polar solvents (e.g., DMSO) can shift carbonyl absorption bands by 10–20 cm⁻¹ .

Q. How should researchers design experiments to investigate thermal stability and decomposition pathways?

Methodological Answer:

• Thermogravimetric Analysis (TGA) : Heat the compound at 10°C/min under nitrogen. A sharp mass loss at ~200°C indicates decomposition.
• Differential Scanning Calorimetry (DSC) : Endothermic peaks correlate with melting points, while exothermic events suggest oxidative degradation. For analogs, decomposition enthalpies range from 150–200 kJ/mol .
• Kinetic Studies : Apply the Flynn-Wall-Ozawa method to calculate activation energy (Eₐ) from TGA data. High Eₐ (>100 kJ/mol) implies thermal robustness .

Q. What strategies are recommended for resolving crystallographic disorder in X-ray structures of fluorinated enones?

Methodological Answer:

• Data Collection : Use high-resolution synchrotron radiation (λ = 0.7–1.0 Å) to improve signal-to-noise ratios.
• Refinement in SHELXL : Apply "ISOR" and "DELU" restraints to model anisotropic displacement parameters for fluorine atoms. For example, in (E)-3-(2,6-difluorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one, disorder was resolved with a final R1 = 0.032 .
• Twinned Data : Use the TwinRotMat tool in PLATON to detect and refine twin laws in cases of pseudo-merohedral twinning .

Q. How can researchers leverage structure-activity relationships (SAR) to predict biological activity?

Methodological Answer:

• Pharmacophore Modeling : Map the enone moiety (C=O and C=C-F) as hydrogen-bond acceptors. Analogs with electron-withdrawing groups (e.g., -F, -Cl) show enhanced binding to kinase targets .
• In Silico Docking : Use AutoDock Vina to simulate interactions with enzymes like COX-2. For example, docking scores < −7.0 kcal/mol suggest inhibitory potential .